Cas no 5710-07-6 (3-bromo-3,4,4a,5,6,7,8,8a-octahydro-1h-naphthalen-2-one)
3-Bromo-3,4,4a,5,6,7,8,8a-octahydro-1H-naphthalen-2-one is a brominated cyclic ketone with a partially hydrogenated naphthalene backbone. This compound is of interest in synthetic organic chemistry due to its functionalized structure, which serves as a versatile intermediate for further derivatization. The presence of both a bromine substituent and a ketone group allows for selective reactivity in nucleophilic substitution or reduction reactions. Its octahydronaphthalene core provides a rigid framework, useful in the synthesis of complex polycyclic systems. The product is typically employed in research settings for the development of pharmaceuticals, agrochemicals, or fine chemicals, where its structural features enable precise modifications. Proper handling and storage are recommended due to its potential reactivity.

5710-07-6 structure
Product name:3-bromo-3,4,4a,5,6,7,8,8a-octahydro-1h-naphthalen-2-one
3-bromo-3,4,4a,5,6,7,8,8a-octahydro-1h-naphthalen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-3,4,4a,5,6,7,8,8a-octahydro-1h-naphthalen-2-one
- CTK5A6279; NSC117436; Trans-3(e)brom-2-decalon; 3-Bromo-trans-2-decalon; AG-J-05898; 3-Bromo-2-decalone; 3-bromo-trans-decalin-2-one; AR-1F2321; 3-bromooctahydronaphthalen-2(1h)-one; AC1Q6DDZ; AC1L6S89; Trans-3(a)brom-2-decalon; 3-Brom-trans-2-dekalon;
- DTXSID10297707
- 2(1H)-Naphthalenone, 3-bromooctahydro-
- NSC-117436
- NSC117436
- 3-bromooctahydronaphthalen-2(1h)-one
- 3-Bromo-2-decalone
- 5710-07-6
-
- MDL: MFCD32067720
- Inchi: InChI=1S/C10H15BrO/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h7-9H,1-6H2
- InChI Key: UHWFJMIIIQHSRW-UHFFFAOYSA-N
- SMILES: C1CCC2CC(=O)C(CC2C1)Br
Computed Properties
- Exact Mass: 230.03065
- Monoisotopic Mass: 230.03063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 2.91920
3-bromo-3,4,4a,5,6,7,8,8a-octahydro-1h-naphthalen-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1001828-5g |
3-bromo-2-decalone |
5710-07-6 | 95% | 5g |
$2300 | 2024-08-02 |
3-bromo-3,4,4a,5,6,7,8,8a-octahydro-1h-naphthalen-2-one Related Literature
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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Azam M. Shaikh,Bharat K. Sharma,Sajeev Chacko,Rajesh M. Kamble RSC Adv., 2016,6, 60084-60093
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Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
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Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
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Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
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